Ethyl 4-hydroxy-6-iodo-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Molecular Formula: C13H12INO4
• Molecular Weight: 373.14 g/mol
• IUPAC Name: ethyl 4-hydroxy-6-iodo-1-methyl-2-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C13H12INO4/c1-3-19-13(18)10-11(16)8-6-7(14)4-5-9(8)15(2)12(10)17/h4-6,16H,3H2,1-2H3
• InChI Key: DLVHGGOPTXQVST-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=CC(=C2)I)N(C1=O)C)O

Description

Ethyl 4-hydroxy-6-iodo-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H12INO4 and its molecular weight is 373.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Iodo-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione. To a stirred solution of 5-iodo-2-(methylamino)benzoic acid (10 g, 36 mmol), sodium carbonate (4 g, 36 mmol) and water (130 mL, 7218 mmol), cooled to 0° C., was slowly added, via addition funnel, a 2M phosgene (18 mL, 36 mmol) solution in toluene. After 2 hours, the precipitated product was isolated by filtration. The solids were washed with 100 mL of water, 150 mL of a 1:1 mixture of EtOH and ether, 100 mL of ether, and dried under vacuum to give the title compound.